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Compound of Interest

Compound Name: Sodium 3-methoxybenzoate

CAS No.: 17264-90-3

Cat. No.: B103581 Get Quote

Critical Disambiguation: Isomer Specificity
⚠️ IMPORTANT: Before proceeding, verify the regioisomer required for your application.

Sodium m-Anisate (Meta): Sodium 3-methoxybenzoate. Primarily used as a chemical

intermediate in organic synthesis (e.g., pharmaceutical precursors) and research

applications.[1]

Sodium p-Anisate (Para): Sodium 4-methoxybenzoate (CAS 536-45-8).[2] The industry-

standard antimicrobial preservative used in cosmetics and topical pharmaceutical

formulations.

This protocol specifically covers the meta-isomer. If you are formulating a preservative system,

confirm if the para-isomer is the intended compound, as their biological efficacies differ.

Physicochemical Profile
Sodium m-anisate is the sodium salt of m-anisic acid. In aqueous solution, it exists in

equilibrium with its conjugate acid, a relationship governed strictly by pH.
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Property Data Notes

IUPAC Name Sodium 3-methoxybenzoate

Molecular Formula C₈H₇NaO₃

Molecular Weight 174.13 g/mol

Appearance
White to off-white crystalline

powder

Hygroscopic nature varies by

hydration state.[2]

Solubility
Highly soluble in water (>100

mg/mL)

Soluble in methanol; sparingly

soluble in non-polar solvents.

pKa (Acid) 4.09 (approx)

Crucial: Below pH 4.0, the salt

converts to insoluble m-anisic

acid.

pH (10% aq) 7.5 – 9.0
Alkaline due to hydrolysis of

the weak acid anion.

Storage Protocols
Proper storage is essential to prevent hydrolysis, caking, and degradation. Sodium m-anisate is

stable but sensitive to moisture.

Environmental Conditions[4]
Temperature: Store at Ambient Temperature (15°C – 25°C). Avoid freezing, which can cause

crystallization issues in liquid stocks, and avoid heat >40°C which may accelerate oxidative

degradation.

Humidity:Strictly Controlled (<60% RH). The salt is hygroscopic. Exposure to high humidity

causes deliquescence (absorbing moisture until it dissolves), leading to microbial risk and

dosing errors.

Light: Protect from direct sunlight. Store in opaque or amber vessels to prevent photo-

oxidation of the methoxy group.

Container Specifications
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Primary: High-Density Polyethylene (HDPE) or Borosilicate Glass (Type I).

Seal: Induction sealed cap with a desiccant pack (Silica gel) included inside the secondary

containment.

Headspace: Minimize headspace to reduce oxygen exposure. Nitrogen overlay is

recommended for long-term storage of bulk powder.

Shelf-Life & Retest
Validation: If the container is opened, re-validate moisture content (LOD) and pH of a 5%

solution before use in critical assays.

Handling and Safety Procedures
Hazard Classification: Irritant (Skin/Eye/Respiratory). Although less toxic than many reagents,

inhalation of dust can cause respiratory irritation.

Personal Protective Equipment (PPE)
Respiratory: N95 or P2 dust mask required during weighing of powder to prevent inhalation.

Eyes: Safety goggles (EN 166) with side shields.

Skin: Nitrile gloves (0.11 mm thickness minimum).

Spill Management
Dry Spill: Do not sweep dry dust (risk of aerosolization). Use a HEPA vacuum or wet-wipe

method.

Wet Spill: Absorb with inert material (vermiculite).[3] Wash area with water; the compound is

biodegradable.

Preparation Protocol: Aqueous Stock Solution
This protocol describes the preparation of a 10% (w/v) Stock Solution, the standard

concentration for intermediate handling.
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Reagents & Equipment
Sodium m-anisate powder (Assay >98%)[2]

Water for Injection (WFI) or Ultrapure Water (Type I)

Magnetic Stirrer & Stir Bar[4]

pH Meter (Calibrated at pH 4.0 and 7.0)

0.1 N NaOH and 0.1 N HCl (for adjustment)

Step-by-Step Methodology
Calculation: Determine the mass required. For 100 mL of 10% solution, weigh 10.0 g of

Sodium m-anisate.

Solubilization:

Add 80 mL of Ultrapure water to a beaker.

Begin stirring at medium speed (create a vortex without splashing).

Slowly add the powder into the vortex. Avoid dumping to prevent clumping.

Stir for 10–15 minutes until the solution is perfectly clear.

pH Check (Critical Step):

Measure the pH.[5][6] It should naturally be between 7.5 and 9.0.

If pH < 7.0:[7] Indicates potential contamination or degradation.[5][8] Discard.

If used as a buffer/intermediate: Adjust pH only after full solubilization.

WARNING: Do not lower pH below 4.5 during preparation. Doing so will precipitate m-

anisic acid (white cloudiness), rendering the solution non-homogeneous.

Final Volume: Transfer to a volumetric flask and bring to volume (100 mL) with water.
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Filtration: Filter through a 0.22 µm PES membrane if sterility is required.

Visualizations
Figure 1: Solubility & pH Equilibrium Mechanism
This diagram illustrates the critical relationship between pH and the solubility of the compound.

Drug developers must maintain the pH > 4.5 to keep the salt in solution.
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Caption: Equilibrium dynamics of Sodium m-anisate. Lowering pH below the pKa (~4.09) shifts

equilibrium to the insoluble acid form, causing precipitation.

Figure 2: Handling Decision Tree
A logical workflow for verifying material quality before use in experiments.
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Caption: Quality Assurance workflow for incoming Sodium m-anisate raw material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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